[4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(5-methylthiophen-2-yl)methanone

• IUPAC Name: [4-[(6-cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(5-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C19H23N3O2S/c1-13-2-6-17(25-13)19(23)22-10-8-14(9-11-22)12-24-18-7-5-16(20-21-18)15-3-4-15/h2,5-7,14-15H,3-4,8-12H2,1H3
• InChI Key: ADNDLYSIPRRXSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)N2CCC(CC2)COC3=NN=C(C=C3)C4CC4
• Molecular Formula: C19H23N3O2S
• Molecular Weight: 357.5 g/mol

Description

[4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(5-methylthiophen-2-yl)methanone is a useful research compound. Its molecular formula is C19H23N3O2S and its molecular weight is 357.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study by Mallesha and Mohana (2014) synthesized new derivatives related to your compound of interest, demonstrating their good antimicrobial activity against bacterial and fungal strains (Mallesha & Mohana, 2014).

Anticancer and Antituberculosis Properties

• Research by Mallikarjuna et al. (2014) explored the synthesis of similar compounds, revealing significant anticancer and antituberculosis activities, suggesting potential therapeutic applications (Mallikarjuna et al., 2014).

Analgesic Effects

• Tsuno et al. (2017) identified derivatives as selective antagonists for certain receptor channels, showing analgesic effects in specific pain models (Tsuno et al., 2017).

Crystal Structure Analysis

• Revathi et al. (2015) focused on the crystal structure of a compound with similarities, providing insights into the molecular arrangement and potential applications in designing new compounds (Revathi et al., 2015).

Affinity for Neuroreceptors

• Raviña et al. (2000) synthesized compounds with affinity for dopamine and serotonin receptors, which could have implications for psychiatric drug development (Raviña et al., 2000).

Synthesis Techniques and Optimization

• Research by Zheng Rui (2010) provided insights into the efficient synthesis of related compounds, which could be crucial for pharmaceutical applications (Zheng Rui, 2010).

Thermal and Optical Studies

• Karthik et al. (2021) conducted thermal, optical, and structural studies on a similar compound, offering valuable information for its potential use in various applications (Karthik et al., 2021).

Molecular Docking and Antimicrobial Agents

• Katariya et al. (2021) synthesized and conducted molecular docking studies on related compounds, highlighting their potential as antimicrobial agents (Katariya et al., 2021).